N-[[2-(2,2,2-trifluoroethoxy)phenyl]methyl]propan-2-amine

• IUPAC Name: N-[[2-(2,2,2-trifluoroethoxy)phenyl]methyl]propan-2-amine
• InChI: InChI=1S/C12H16F3NO/c1-9(2)16-7-10-5-3-4-6-11(10)17-8-12(13,14)15/h3-6,9,16H,7-8H2,1-2H3
• InChI Key: LCKRTOIAGXBCKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=CC=CC=C1OCC(F)(F)F
• Molecular Formula: C12H16F3NO
• Molecular Weight: 247.26 g/mol

Description

N-[[2-(2,2,2-trifluoroethoxy)phenyl]methyl]propan-2-amine, commonly known as TFMPP, is a synthetic drug that belongs to the class of phenethylamines. It was first synthesized in the 1970s and was initially used as an antidepressant. However, due to its psychoactive properties, it has gained popularity as a recreational drug.

Mechanism of Action

The exact mechanism of action of TFMPP is not fully understood. However, it is believed to act as a serotonin receptor agonist, particularly at the 5-HT1A and 5-HT2A receptors. It also has a weak affinity for the dopamine transporter, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
TFMPP has been shown to have several biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and body temperature. It also causes pupil dilation and muscle tension. TFMPP has been shown to have mild hallucinogenic effects, including visual distortions and alterations in perception.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for use in scientific research. It is relatively easy to synthesize and has a long shelf life. Additionally, it has been shown to have consistent effects across different subjects. However, TFMPP also has several limitations. Its psychoactive effects can make it difficult to control for confounding variables, and its use in animal studies may raise ethical concerns.

Future Directions

There are several future directions for research on TFMPP. One area of interest is its potential therapeutic uses, particularly as an antidepressant or anxiolytic. Additionally, further research is needed to fully understand its mechanism of action and how it interacts with other neurotransmitters in the brain. Finally, there is a need for more studies on the long-term effects of TFMPP use, particularly on cognitive function and mental health.

Synthesis Methods

The synthesis of TFMPP involves several steps, including the reaction of 2,2,2-trifluoroethanol with benzaldehyde to form 2-(2,2,2-trifluoroethoxy)benzaldehyde. This intermediate is then reacted with 2-amino-2-methyl-1-propanol to produce TFMPP.

Scientific Research Applications

TFMPP has been used in several scientific research studies to investigate its effects on the central nervous system. It has been found to have psychoactive properties similar to other phenethylamines, such as MDMA and amphetamines. TFMPP has been shown to increase the release of serotonin and dopamine in the brain, leading to feelings of euphoria and increased sociability.